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Compound of Interest

Compound Name: MMT3-72

Cat. No.: B12368558 Get Quote

Disclaimer: MMT3-72 is a designation for a weak Janus kinase 1 (JAK1) inhibitor used in

research contexts.[1] As specific hazard information and official disposal guidelines for MMT3-
72 are not publicly available, the following procedures are based on general best practices for

the disposal of hazardous laboratory chemicals. Researchers must consult the manufacturer-

provided Safety Data Sheet (SDS) for MMT3-72 and adhere to all institutional and local

regulations.

This guide provides a procedural framework for the safe handling and disposal of MMT3-72,

ensuring the safety of laboratory personnel and environmental protection.

Immediate Safety and Handling Plan
Before beginning any disposal-related activities, it is crucial to understand the potential hazards

associated with MMT3-72. This information should be clearly detailed in the SDS.

Personal Protective Equipment (PPE) is mandatory. Based on standard laboratory chemical

handling protocols, the following PPE should be used when managing MMT3-72 waste:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.
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In case of a spill: All materials used to clean up spills, including absorbents and contaminated

PPE, must be collected and disposed of as hazardous waste.[2]

Step-by-Step Disposal Protocol
The disposal of chemical waste is a regulated process that begins at the moment the

substance is generated as waste.[3] The following steps provide a systematic approach to

ensure compliance and safety.

Step 1: Waste Identification and Segregation

Do Not Mix Wastes: Keep MMT3-72 waste separate from other chemical waste streams to

prevent potentially reactive mixtures and to minimize disposal costs.[2] For example,

halogenated solvent wastes should be segregated from non-halogenated ones.[2]

Solid vs. Liquid: Collect solid MMT3-72 waste (e.g., contaminated filter paper, gloves)

separately from liquid waste solutions.

Step 2: Containerization

Use Compatible Containers: Waste must be stored in containers that are chemically

compatible with the waste material.[4][5] If unsure, using the original shipping container is a

safe option.[5]

Secure Closure: Containers must be kept tightly closed except when adding or removing

waste.[2][4] If a funnel is used, it must be removed and the container sealed immediately

after use.[4]

Secondary Containment: All waste containers must be stored within a secondary

containment system, such as a spill tray, to prevent spills from reaching drains or floors.[4][6]

Step 3: Labeling

Label Immediately: A hazardous waste label must be affixed to the container as soon as the

first drop of waste is added.[2][4]

Complete Information: The label must include the full chemical name "MMT3-72" (avoiding

abbreviations or formulas), all other constituents and their approximate percentages, and the
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accumulation start date.[4][7] The appropriate hazard characteristics (e.g., corrosive,

ignitable, reactive, toxic) as identified in the SDS must also be indicated.[5]

Step 4: Accumulation and Storage

Designated Area: Store waste in a designated "Satellite Accumulation Area" (SAA) that is at

or near the point of generation.[6][8] Do not move waste from one room to another for

storage.[3][8]

Quantity Limits: Be aware of accumulation limits. Regulations often restrict the amount of

hazardous waste that can be stored in an SAA to a maximum of 55 gallons. For acutely toxic

wastes, this limit can be as low as one quart.[3][8]

Storage Time: Partially filled containers can remain in an SAA for up to one year, but full

containers must be removed within three days.[6]

Step 5: Arranging for Disposal

Contact EHS: Disposal of hazardous waste must be coordinated through your institution's

Environmental Health & Safety (EHS) department.[7][9]

Schedule Pickup: Submit a request for a chemical waste pickup, providing all necessary

information about the waste stream as required by your EHS office.[9]

Quantitative Data Summary
Researchers should extract key quantitative data from the MMT3-72 Safety Data Sheet to

inform safe handling and disposal. The table below serves as a template for summarizing this

critical information.
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Parameter Value Relevance to Disposal

pH [From SDS Section 9]

Determines corrosivity. Waste

with pH <2 or >12.5 is typically

considered corrosive

hazardous waste.[5]

Flash Point [From SDS Section 9]

Determines ignitability. A flash

point below 140°F (60°C)

indicates an ignitable

hazardous waste.[5]

Acute Toxicity (LD50) [From SDS Section 11]

Informs the level of toxicity and

may classify the material as an

"acutely hazardous waste" with

stricter limits.[3]

Chemical Incompatibilities [From SDS Section 10]

Essential for waste

segregation. For example,

acids must be stored

separately from bases,

cyanides, and sulfides.[6]

Experimental Protocol Example: Waste
Compatibility Test
Before mixing any hazardous waste streams, a compatibility test is essential. This protocol

outlines a general procedure.

Objective: To determine if two or more waste streams can be safely combined for disposal

without causing a dangerous reaction (e.g., gas generation, heat, polymerization).

Methodology:

Consult SDS: Review the chemical incompatibility data for all components in the waste

streams.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.ehs.harvard.edu/resource/chemical-and-hazardous-waste
https://www.ehs.harvard.edu/resource/chemical-and-hazardous-waste
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare PPE: Don appropriate PPE, including safety goggles, a lab coat, and chemical-

resistant gloves.

Small-Scale Test: In a fume hood, combine a very small and representative sample of each

waste stream (e.g., 1-2 mL) in a clean, compatible test tube or beaker.

Observe: Carefully observe the mixture for any signs of a reaction, such as a temperature

change, gas evolution, color change, or precipitate formation.

Decision:

No Reaction: If no reaction is observed after a reasonable period, the wastes may be

compatible.

Reaction Observed: If any reaction occurs, the waste streams are incompatible and must

not be mixed. They must be collected and disposed of in separate containers.

Documentation: Record the results of the compatibility test in the laboratory notebook.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of MMT3-72.
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Caption: Workflow for MMT3-72 Hazardous Waste Disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12368558?utm_src=pdf-body-img
https://www.benchchem.com/product/b12368558?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12368558?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/mmt3-72.html
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehs.stanford.edu/topic/chemical-safety/chemical-waste-disposal
https://www.ehs.harvard.edu/resource/chemical-and-hazardous-waste
https://www.ehs.harvard.edu/resource/chemical-and-hazardous-waste
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.lsuhsc.edu/admin/pfm/ehs/docs/EHS200.04%20-%20Chemical%20Waste%20Management%20Procedures.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://ehs.osu.edu/kb/chemical-waste-management-reference-guide
https://ehs.osu.edu/kb/chemical-waste-management-reference-guide
https://www.benchchem.com/product/b12368558#mmt3-72-proper-disposal-procedures
https://www.benchchem.com/product/b12368558#mmt3-72-proper-disposal-procedures
https://www.benchchem.com/product/b12368558#mmt3-72-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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